![molecular formula C17H14F2N4O B2848566 2,6-difluoro-N-(2-(3-(pyridin-2-yl)-1H-pyrazol-1-yl)ethyl)benzamide CAS No. 1448129-48-3](/img/structure/B2848566.png)
2,6-difluoro-N-(2-(3-(pyridin-2-yl)-1H-pyrazol-1-yl)ethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2,6-difluoro-N-(2-(3-(pyridin-2-yl)-1H-pyrazol-1-yl)ethyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as 'compound X' in the scientific literature.
Scientific Research Applications
- Application : The title compound, synthesized through a two-step substitution reaction, falls into this category. Its unique structure and biological activity make it valuable for designing new compounds and exploring synthetic pathways .
- Application : The presence of fluorine atoms in this compound enhances its affinity to carbon, potentially making it useful in drug development. Fluorine-containing drugs have been successful globally, and this compound could contribute to similar advancements .
- Application : The compound’s arylboronic acid moiety may find applications in synthetic chemistry, catalysis, and materials science, thanks to its stability and ease of accessibility .
- Application : Research suggests that amide local anesthetics could have potential benefits in cancer treatment. Investigating this compound’s anesthetic properties and its impact on cancer cells may yield valuable insights .
- Application : Applying DFT to this compound reveals its molecular electrostatic potential and frontier molecular orbitals. Understanding these characteristics can guide further research and applications .
- Application : The single crystal structure of this compound was determined by X-ray diffraction. Comparing DFT-optimized molecular structures with experimental data validates its conformation. Such studies enhance our understanding of its properties .
Boronic Acid Derivatives and Organic Synthesis
Fluorine-Containing Compounds in Medicine
Arylboronic Acid in Suzuki Reactions
Local Anesthetics and Cancer Treatment
Molecular Electrostatic Potential and Frontier Molecular Orbitals
Crystallography and Conformational Analysis
properties
IUPAC Name |
2,6-difluoro-N-[2-(3-pyridin-2-ylpyrazol-1-yl)ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14F2N4O/c18-12-4-3-5-13(19)16(12)17(24)21-9-11-23-10-7-15(22-23)14-6-1-2-8-20-14/h1-8,10H,9,11H2,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WUTLQVSRABOZCZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)C2=NN(C=C2)CCNC(=O)C3=C(C=CC=C3F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14F2N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.